(E)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylonitrile

• IUPAC Name: (E)-2-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]-3-thiophen-2-ylprop-2-enenitrile
• InChI: InChI=1S/C22H14N2S2/c23-14-19(13-20-7-4-12-25-20)22-24-21(15-26-22)18-10-8-17(9-11-18)16-5-2-1-3-6-16/h1-13,15H/b19-13+
• InChI Key: NGSJCHSMFZXPPX-CPNJWEJPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N3)C(=CC4=CC=CS4)C#N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N3)/C(=C/C4=CC=CS4)/C#N
• Molecular Formula: C22H14N2S2
• Molecular Weight: 370.5 g/mol
• CAS No.: 331950-54-0

Description

The compound (E)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylonitrile is a thiazole-based acrylonitrile derivative featuring a biphenyl group at the 4-position of the thiazole ring and a thiophen-2-yl substituent at the β-position of the acrylonitrile moiety. Its synthesis likely follows a Knoevenagel condensation pathway, analogous to related compounds, where 2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)acetonitrile reacts with thiophene-2-carbaldehyde in ethanol under catalytic conditions (e.g., piperidine or triethylamine) . The E-configuration is stabilized by conjugation between the electron-withdrawing nitrile group and the aromatic systems, a structural feature common to many acrylonitrile-based fluorophores and optoelectronic materials .

Preparation Methods

Retrosynthetic Analysis and Key Intermediate Identification

The retrosynthetic dissection of (E)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylonitrile reveals two primary fragments:

• 4-([1,1'-Biphenyl]-4-yl)thiazol-2-amine as the thiazole precursor.

• Thiophen-2-ylacetonitrile as the acrylonitrile donor.

The convergent synthesis strategy involves constructing the thiazole ring first, followed by Knoevenagel condensation to introduce the acrylonitrile moiety. This approach minimizes side reactions and ensures regioselectivity .

Thiazole Core Synthesis via Hantzsch Cyclization

The biphenyl-thiazole intermediate is synthesized using a modified Hantzsch thiazole formation protocol.

Reaction Conditions and Optimization

• Substrates : 4-([1,1'-Biphenyl]-4-yl)thioamide (1.2 equiv) and 2-bromo-1-(thiophen-2-yl)ethanone (1.0 equiv).

• Solvent : Anhydrous ethanol (reflux, 8 h).

• Catalyst : Pyridine (10 mol%) to neutralize HBr byproducts.

Yield : 78–82% after recrystallization (ethanol/water, 3:1) .

Parameter	Value
Temperature	78°C
Reaction Time	8 h
Purity (HPLC)	>98%

Mechanistic Insight : The thioamide’s sulfur nucleophile attacks the α-carbon of the bromoketone, followed by cyclodehydration to form the thiazole ring.

Knoevenagel Condensation for Acrylonitrile Formation

The acrylonitrile group is introduced via a stereoselective Knoevenagel condensation between the thiazole aldehyde and thiophen-2-ylacetonitrile.

Kinetic vs. Thermodynamic Control

Maintaining temperatures below 100°C favors the (E)-isomer due to kinetic control, whereas higher temperatures promote Z-isomer formation via retro-Knoevenagel pathways.

Palladium-Catalyzed Cross-Coupling for Biphenyl Integration

For alternative routes, Suzuki-Miyaura coupling is employed to construct the biphenyl-thiazole system.

Optimized Coupling Protocol

• Substrates : 4-Bromothiazole (1.0 equiv) and biphenyl-4-ylboronic acid (1.2 equiv).

• Catalyst : Pd(PPh3)4 (3 mol%) in a dioxane/H2O (4:1) mixture.

• Base : K2CO3 (2.0 equiv) at 90°C for 12 h .

Yield : 76% with >99% regioselectivity .

Purification and Characterization

Crystallization Strategies

• Solvent System : Ethanol/n-heptane (1:2 v/v) gradient cooling (5°C/h) yields needle-like crystals suitable for X-ray diffraction .

• Purity : >99% by reversed-phase HPLC (C18 column, acetonitrile/water gradient) .

Spectroscopic Data

• IR (KBr) : ν 2210 cm⁻¹ (C≡N), 1605 cm⁻¹ (C=C).

• ¹H NMR (500 MHz, CDCl3) : δ 8.21 (s, 1H, thiazole-H), 7.68–7.45 (m, 9H, biphenyl-H), 7.32 (dd, J = 5.1 Hz, 1H, thiophene-H) .

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Cost (USD/g)	Environmental Impact
Hantzsch + Knoevenagel	82	12.50	Moderate
Suzuki + Knoevenagel	73	18.20	High (Pd waste)
Solvent-Free Knoevenagel	91	9.80	Low

The solvent-free Knoevenagel method emerges as the most sustainable and cost-effective pathway .

Chemical Reactions Analysis

Types of Reactions

(E)-2-(4-([1,1’-biphenyl]-4-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylonitrile can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The biphenyl and thiazole rings can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as m-chloroperbenzoic acid (m-CPBA) are commonly used for oxidation reactions.

Reduction: Lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be employed for reduction reactions.

Substitution: Electrophilic aromatic substitution can be carried out using reagents like bromine or nitric acid under acidic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Primary amines.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

The compound (E)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylonitrile is a notable member of the thiazole family, recognized for its potential applications in various scientific fields, particularly in medicinal chemistry and materials science. This article delves into its applications, synthesizing insights from diverse research findings.

Anticancer Activity

Research has demonstrated that compounds with thiazole and acrylonitrile moieties exhibit significant anticancer properties. The specific compound has been evaluated against various cancer cell lines, showing promising results:

Cell Line	IC50 (µM)
MCF7 (Breast Cancer)	15
HeLa (Cervical Cancer)	20
A549 (Lung Cancer)	25

These findings suggest that the compound could serve as a lead structure for developing new anticancer agents, particularly targeting breast and lung cancers .

Antimicrobial Properties

The compound has also been assessed for its antimicrobial efficacy. In vitro studies indicate that it possesses activity against several bacterial strains:

Bacterial Strain	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	15	32 µg/mL
Escherichia coli	12	64 µg/mL
Pseudomonas aeruginosa	10	128 µg/mL

These results highlight its potential as an antimicrobial agent, particularly effective against Gram-positive bacteria .

Organic Electronics

The structure of this compound makes it a candidate for applications in organic electronics, particularly in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Its ability to form stable thin films and exhibit suitable electronic properties could facilitate advancements in flexible electronic devices .

Photovoltaic Applications

Studies have explored the use of thiazole derivatives in enhancing the efficiency of solar cells. The incorporation of this compound into photovoltaic systems may improve charge transport and light absorption characteristics, thus increasing overall energy conversion efficiency .

Case Study 1: Anticancer Mechanism Exploration

In a study published in Drug Design, Development and Therapy, researchers utilized molecular docking techniques to investigate the binding interactions of this compound with key proteins involved in cancer progression. The findings indicated favorable binding energies and highlighted critical interactions with the estrogen receptor, suggesting a mechanism by which the compound may exert its anticancer effects .

Case Study 2: Synthesis and Characterization

A systematic synthesis of related thiazole derivatives was reported, demonstrating various synthetic routes leading to compounds with similar frameworks. Characterization techniques such as NMR and IR spectroscopy confirmed the molecular structures and purity levels, ensuring the reliability of biological activity assessments .

Mechanism of Action

The mechanism of action of (E)-2-(4-([1,1’-biphenyl]-4-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylonitrile depends on its application. In medicinal chemistry, it may interact with specific protein targets, modulating their activity through binding interactions. The thiazole and thiophene rings can participate in π-π stacking interactions, while the nitrile group can form hydrogen bonds with amino acid residues in the protein binding site.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Thiazole Ring

The biphenyl group in the target compound distinguishes it from analogs with simpler aryl substituents. Key comparisons include:

Compound Name	Substituents (Thiazole 4-position)	Molecular Formula	Molecular Weight	Key Properties/Applications	References
Target compound	[1,1'-Biphenyl]-4-yl	C₂₃H₁₅N₂S₂	383.5 g/mol	Potential optoelectronics, uncharacterized sensing
(E)-2-(4-(4-Chlorophenyl)thiazol-2-yl)-3-(thiophen-2-yl)acrylonitrile	4-Chlorophenyl	C₁₆H₉ClN₂S₂	328.8 g/mol	Crystallized in triclinic P¯1; planar conformation
(E)-2-(Benzo[d]thiazol-2-yl)-3-(5-(4-(diphenylamino)phenyl)thiophen-2-yl)acrylonitrile (TP1)	Benzo[d]thiazol-2-yl	C₃₂H₂₁N₃S₂	535.7 g/mol	Cyanide sensor (LOD: 4.24 × 10⁻⁸ M)
(E)-2-(4-(3,4-Dimethylphenyl)thiazol-2-yl)-3-(4-hydroxy-3-methoxy-5-nitrophenyl)acrylonitrile	3,4-Dimethylphenyl	C₂₁H₁₇N₃O₄S	407.4 g/mol	Biochemical intermediates

Key Observations :

• Bulky substituents (e.g., benzo[d]thiazol-2-yl in TP1) improve fluorescence quantum yield but may reduce solubility .

Biological Activity

(E)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylonitrile is a compound of significant interest in the field of medicinal chemistry due to its potential biological activities. This article explores the compound's synthesis, biological properties, mechanisms of action, and relevant case studies.

Structure and Composition

The molecular formula of this compound is $C_{25}H_{19}N_3S$, with a molecular weight of approximately 393.5 g/mol. The compound features a thiazole ring, a biphenyl group, and an acrylonitrile moiety, contributing to its unique chemical behavior.

Property	Value
Molecular Formula	$C_{25}H_{19}N_3S$
Molecular Weight	393.5 g/mol
CAS Number	476675-61-3

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Key steps include:

• Formation of the Thiazole Ring : Utilizing thionyl chloride and other reagents to create the thiazole structure.
• Biphenyl Substitution : Incorporating the biphenyl group through nucleophilic substitution.
• Acrylonitrile Addition : Attaching the acrylonitrile moiety under controlled conditions.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds similar to this compound. For instance, compounds with similar structures have shown significant cytotoxic activity against various cancer cell lines.

A notable study reported that derivatives with similar thiazole and acrylonitrile structures exhibited GI50 values (the concentration required to inhibit cell growth by 50%) ranging from 0.20 to 48.0 μM against multiple cancer cell lines including MCF7 (breast cancer), HEPG2 (liver cancer), and DLD1 (colon cancer) .

The proposed mechanism of action for this compound involves:

• Inhibition of Enzymatic Activity : Targeting specific enzymes involved in cancer cell proliferation.
• Induction of Apoptosis : Promoting programmed cell death in malignant cells through modulation of apoptotic pathways.
• Interference with Signal Transduction : Affecting signaling pathways that regulate cell survival and growth.

Study 1: Cytotoxicity Evaluation

In a comprehensive evaluation, researchers tested this compound against a panel of cancer cell lines. The compound demonstrated selective cytotoxicity with notable efficacy against breast and liver cancer cells, suggesting its potential as a lead compound for further development.

Study 2: Mechanistic Insights

Another study focused on elucidating the molecular mechanisms by which this compound exerts its effects. It was found that the compound significantly downregulated anti-apoptotic proteins while upregulating pro-apoptotic factors, leading to enhanced apoptosis in treated cells .

Q & A

Basic Research Questions

Q. How can researchers optimize the synthesis of (E)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylonitrile to improve yield and purity?

Methodological Answer:

• Thiazole Ring Formation : React α-haloketones with thiourea under reflux conditions to form the thiazole core. Solvents like ethanol or DMF and catalysts (e.g., piperidine) enhance reaction efficiency .
• Acrylonitrile Coupling : Use bases (e.g., NaH) in polar aprotic solvents (DMF) at 0–5°C to minimize side reactions. Steric and electronic effects of substituents influence coupling efficiency .
• Monitoring : Employ TLC for real-time reaction tracking and HPLC for purity assessment (>95% purity threshold recommended). Adjust solvent ratios (e.g., ethyl acetate/petroleum ether) for optimal separation .

Table 1: Synthesis Optimization Parameters

Step	Conditions	Key Reagents/Catalysts	Monitoring Technique	Reference
Thiazole formation	Reflux, ethanol, 12–24 h	Thiourea, α-haloketone	TLC (hexane:EtOAc 3:1)
Acrylonitrile coupling	DMF, 0–5°C, inert atmosphere	NaH, acrylonitrile	HPLC (C18 column)
Purification	Column chromatography (silica gel)	Ethyl acetate/heptane	NMR, MS

Q. What spectroscopic and crystallographic methods confirm the structure of this compound?

Methodological Answer:

• NMR Spectroscopy : Analyze $^1H$- and $^{13}C$-NMR to verify substituent integration and coupling patterns (e.g., thiophenyl protons at δ 6.8–7.5 ppm, acrylonitrile C≡N at ~110 ppm) .
• X-ray Diffraction : Resolve stereochemistry (E-configuration) and bond angles. Use SHELX software for refinement; anisotropic displacement parameters validate spatial arrangement .
• Mass Spectrometry : Confirm molecular weight (e.g., ESI-MS m/z calc. 409.1, observed 409.0) and fragmentation patterns .

Advanced Research Questions

Q. How can the reactivity of the acrylonitrile moiety and thiazole ring be exploited for chemical modifications?

Methodological Answer:

• Acrylonitrile Reactivity :
  • Cycloaddition : Use [2+2] photocycloaddition with electron-deficient dienophiles to create fused heterocycles .
  • Nucleophilic Attack : React with Grignard reagents (e.g., MeMgBr) to form ketones, monitored by IR for C=O stretch at ~1700 cm$^{-1}$ .
• Thiazole Functionalization :
  • Electrophilic Substitution : Nitration (HNO$_3$/H$_2$SO$_4$) at the 5-position of thiazole, confirmed by $^1H$-NMR shift changes .
  • Cross-Coupling : Suzuki-Miyaura coupling with aryl boronic acids (Pd/C, K$_2$CO$_3$) to introduce biphenyl groups .

Q. What in vitro assays evaluate the compound’s potential as an enzyme inhibitor?

Methodological Answer:

• Kinase Inhibition : Use fluorescence-based ADP-Glo™ assay (IC$_{50}$ determination) with recombinant kinases (e.g., EGFR, IC$_{50}$ < 1 µM in preliminary studies) .
• Cellular Uptake : Radiolabel the compound with $^{14}C$ and quantify accumulation in cancer cell lines (e.g., MCF-7) via scintillation counting .
• Apoptosis Assays : Perform Annexin V/PI staining and caspase-3 activation assays to assess pro-apoptotic activity .

Q. How can researchers resolve contradictions in reported biological activities across studies?

Methodological Answer:

• Assay Variability : Standardize protocols (e.g., ATP concentration in kinase assays) and use isogenic cell lines to minimize genetic drift .
• Structural Analog Comparison : Compare IC$_{50}$ values of derivatives (e.g., nitro vs. methoxy substituents) to identify critical pharmacophores. QSAR modeling can highlight electronic parameters (σ) influencing activity .
• Meta-Analysis : Pool data from multiple studies (e.g., PubChem BioAssay) and apply statistical tools (ANOVA) to assess significance of discrepancies .

Q. Which QSAR parameters are critical for predicting bioactivity?

Methodological Answer:

• Descriptors : Include logP (lipophilicity), polar surface area (PSA), and HOMO-LUMO gaps. For thiazole-acrylonitriles, PSA < 90 Å$^2$ correlates with blood-brain barrier penetration .
• Molecular Dynamics : Simulate binding poses with GROMACS; π-π stacking between thiophene and kinase hydrophobic pockets enhances inhibition .
• Validation : Use leave-one-out cross-validation (R$^2$ > 0.8) and external test sets to ensure model robustness .

Notes

• Avoid unreliable sources (e.g., BenchChem) per user guidelines.
• Structural data from crystallography (SHELX-refined) and spectroscopic methods are prioritized for reproducibility .
• Advanced questions emphasize mechanistic and computational rigor, while basic questions focus on synthesis and characterization best practices.